Cas no 62772-87-6 (Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-)
62772-87-6 structure
Product Name:Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-
CAS No:62772-87-6
MF:C7H7F3N2O
MW:192.138491868973
CID:431768
PubChem ID:12324821
Update Time:2025-04-19
Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-
- 2-methoxy-4-methyl-6-(trifluoromethyl)pyrimidine
- SCHEMBL17772772
- 62772-87-6
- FPUVQHMRRZGVRH-UHFFFAOYSA-N
- DTXSID20489257
-
- Inchi: 1S/C7H7F3N2O/c1-4-3-5(7(8,9)10)12-6(11-4)13-2/h3H,1-2H3
- InChI Key: FPUVQHMRRZGVRH-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C)N=C(N=1)OC)(F)F
Computed Properties
- Exact Mass: 192.05111
- Monoisotopic Mass: 192.05104734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
62772-87-6 (Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-) Related Products
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